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Compound of Interest

2-(4-Bromophenyl)-4,5-
Compound Name:
dihydrooxazole

Cat. No.: B061829

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 2-(4-Bromophenyl)-4,5-dihydrooxazole, ensuring the protection of personnel and
the environment.

Chemical Safety and Hazard Information

A thorough understanding of the hazards associated with 2-(4-Bromophenyl)-4,5-
dihydrooxazole is paramount before handling and disposal.

Hazard Classification GHS Hazard Statements

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Disposal Protocol: A Step-by-Step Approach

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b061829?utm_src=pdf-interest
https://www.benchchem.com/product/b061829?utm_src=pdf-body
https://www.benchchem.com/product/b061829?utm_src=pdf-body
https://www.benchchem.com/product/b061829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Adherence to the following procedural steps is mandatory for the safe disposal of 2-(4-
Bromophenyl)-4,5-dihydrooxazole. The overarching principle, as indicated by the P501
precautionary statement, is that this chemical waste must be disposed of through a licensed
hazardous-waste disposal contractor.[1][2][3][4]

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.

2. Waste Segregation and Container Selection:

e Incompatible Materials: Do not mix 2-(4-Bromophenyl)-4,5-dihydrooxazole waste with
strong oxidizing agents.[5]

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be in good condition with a secure lid.

3. Labeling the Waste Container: Proper labeling is crucial for safety and regulatory
compliance. The label must include:

e The words "Hazardous Waste."

e The full chemical name: "2-(4-Bromophenyl)-4,5-dihydrooxazole."

e The CAS Number: 189120-01-2.

e The associated hazard pictograms (e.g., exclamation mark for irritant).

e The date the waste was first added to the container.

e The name and contact information of the generating researcher or laboratory.

4. \Waste Accumulation:
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e Location: Store the waste container in a designated satellite accumulation area within the
laboratory.[6][7] This area should be at or near the point of generation.

o Container Management: Keep the waste container securely closed except when adding
waste.[8]

5. Arranging for Disposal:

o Contact Environmental Health and Safety (EHS): When the container is full or you are ready
for disposal, contact your institution's EHS department. They will coordinate the pickup and
disposal with a licensed hazardous-waste contractor.

e Do Not Dispose Down the Drain: Under no circumstances should 2-(4-Bromophenyl)-4,5-
dihydrooxazole or its containers be disposed of in the regular trash or down the sink.[8]

6. Spill and Emergency Procedures:

o Spill Cleanup: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). The cleanup materials must also be disposed of as hazardous waste.[9]

o Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

e Hazardous Decomposition: Be aware that under fire conditions, hazardous decomposition
products such as carbon oxides, hydrogen bromide, and nitrogen oxides may be formed.[5]
[10][11]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-(4-Bromophenyl)-4,5-dihydrooxazole.
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This guide provides a framework for the safe and compliant disposal of 2-(4-
Bromophenyl)-4,5-dihydrooxazole. Always consult your institution's specific chemical
hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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